6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-17-9-10-21-28-23-20(25(32)30(21)16-17)15-19(24(31)27-12-6-14-33-2)22(26)29(23)13-11-18-7-4-3-5-8-18/h3-5,7-10,15-16,26H,6,11-14H2,1-2H3,(H,27,31)
• InChI Key: BWRUMOVHRYHNOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCCCOC)C=C1

Description

This compound is a heterocyclic molecule featuring a 1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene core, substituted with an imino group at position 6, a methoxypropyl carboxamide at position 5, a phenylethyl group at position 7, and a methyl group at position 12.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the tricyclic core, followed by the introduction of the imino, methoxypropyl, and phenylethyl groups. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and selectivity.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure cost-effectiveness and scalability. This includes the use of continuous flow reactors and advanced purification techniques to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Characterization Methods :

• Crystallographic Tools : The compound’s structure was likely resolved using programs like SHELXL (for refinement) and WinGX (for crystallographic analysis), which are standard for small-molecule structural determination .
• Synthesis Pathways: While direct synthesis details are absent, analogous spirocyclic compounds (e.g., 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione) were synthesized via reactions involving amines and cyclic diones, suggesting possible parallels in synthetic strategies .

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences and similarities between the target compound and related molecules:

Compound Name	Core Structure	Key Functional Groups	Synthesis/Characterization
6-imino-N-(3-methoxypropyl)-13-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[...]-5-carboxamide	Triazatricyclo[8.4.0.03,8]tetradeca-pentaene	Imino, carboxamide, phenylethyl, methoxypropyl	Likely crystallography (SHELXL, WinGX)
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[4.5]decane	Benzothiazole, dione, dimethylaminophenyl	Amine-dione cyclization, IR/UV analysis
(6R,7S)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-cephalosporin	Bicyclo[4.2.0]octene (beta-lactam)	Beta-lactam, thiadiazole, tetrazole	Pharmacopeial stability testing
Lankacidin C (from Pseudomonas BGCs)	Macrocyclic lactone	Polyketide, redox-cofactor	Genome mining, antitumor activity

Key Findings

Complexity of Ring Systems :

• The target compound’s triazatricyclo framework is more structurally intricate than the spiro[4.5]decane system in or the bicyclo[4.2.0]octene core of cephalosporins . This complexity may influence solubility, stability, and intermolecular interactions.
• Unlike the macrocyclic lankacidin C (a polyketide with antitumor activity), the target lacks a lactone ring but shares nitrogen-rich heterocycles, which could modulate bioactivity .

Functional Group Diversity: The phenylethyl and methoxypropyl substituents in the target compound suggest enhanced lipophilicity compared to the polar tetrazole and thiadiazole groups in cephalosporins .

Synthetic and Analytical Approaches :

• Spirocyclic analogs () were synthesized via amine-mediated cyclization, a strategy that may apply to the target compound’s tricyclic core .
• Crystallographic tools like SHELXL and ORTEP-3 are critical for resolving such complex structures, as seen in small-molecule studies .